(Z)-N-(3-allyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-methoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H21N3O4S2/c1-5-13-23-18-16(27-4)7-6-8-17(18)28-20(23)21-19(24)14-9-11-15(12-10-14)29(25,26)22(2)3/h5-12H,1,13H2,2-4H3
• InChI Key: FDIAFTGNDQNPFT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(C=CC=C3S2)OC)CC=C
• Molecular Formula: C20H21N3O4S2
• Molecular Weight: 431.5 g/mol

Description

(Z)-N-(3-allyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O4S2 and its molecular weight is 431.53. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications of Benzothiazoles

Novel Synthesis and Impurities in Drug Development : Benzothiazole derivatives, like omeprazole, a proton pump inhibitor, have been studied for their synthesis processes and pharmaceutical impurities. This research provides valuable insights into the development of new proton pump inhibitors and the identification of novel pharmaceutical impurities that could be utilized in various aspects of drug development (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Environmental Impact and Degradation : Studies on compounds like parabens, which share some structural similarities with benzothiazoles, focus on their occurrence, fate, and behavior in aquatic environments. Such research is crucial for understanding the environmental impact of these compounds and developing strategies for their degradation and removal from water sources (Haman, Dauchy, Rosin, & Munoz, 2015).

Synthesis and Pharmacological Activities : Benzothiazoles and their derivatives are explored for their synthesis and potential therapeutic applications, highlighting their role in medicinal chemistry. These studies pave the way for developing new pharmacophores with improved efficacy and safety profiles in treating various diseases (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).

Antioxidant and Anti-inflammatory Agents : Research on benzofused thiazole derivatives for their antioxidant and anti-inflammatory activities showcases the potential of these compounds in developing new therapeutic agents. Such studies are essential for discovering alternative treatments for diseases associated with oxidative stress and inflammation (Raut, Patil, Choudhari, Kadu, Lawand, Hublikar, & Bhosale, 2020).